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Compound Name: 2,3-Desisopropylidene Topiramate

Cat. No.: B563398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Desisopropylidene topiramate is recognized primarily as a human metabolite of

topiramate, a widely used second-generation antiepileptic drug.[1][2] Topiramate is also

prescribed for the prevention of migraines and, in combination with phentermine, for chronic

weight management.[1][3] Structurally, 2,3-desisopropylidene topiramate is a derivative of

the parent compound where one of the two isopropylidene groups has been removed. This

technical guide provides a comprehensive summary of the currently available information on

2,3-desisopropylidene topiramate, focusing on its chemical properties, metabolic formation,

and reported biological relevance.

Chemical and Physical Properties
2,3-Desisopropylidene topiramate is a modified sugar derivative. Its fundamental chemical

and physical characteristics are summarized in the table below.
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Property Value Source(s)

IUPAC Name
4,5-O-(1-Methylethylidene)-β-

D-fructopyranose 1-sulfamate
[4]

Synonyms 2,3-Diol-topiramate [5]

CAS Number 851957-35-2 [4]

Molecular Formula C₉H₁₇NO₈S [4]

Molecular Weight 299.3 g/mol [4]

Appearance White to off-white powder [4]

Metabolism and Pharmacokinetics
Topiramate is not extensively metabolized in humans, with approximately 70% of an

administered dose being excreted unchanged in the urine.[6] The remaining portion undergoes

metabolism via hydroxylation, hydrolysis, and glucuronidation to produce six identified

metabolites, none of which accounts for more than 5% of the administered dose.[6][7] 2,3-
Desisopropylidene topiramate is one of these minor metabolites.[1]

While the metabolites of topiramate, including 2,3-desisopropylidene topiramate, are

generally considered to be pharmacologically inactive, their formation can be influenced by co-

administered drugs that induce metabolic enzymes.[8]

The following diagram illustrates the metabolic pathway from the parent drug, topiramate, to its

metabolite, 2,3-desisopropylidene topiramate.
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Caption: Metabolic conversion of Topiramate.

Biological Activity
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Current scientific literature consistently reports that the metabolites of topiramate, including 2,3-
desisopropylidene topiramate, are pharmacologically inactive.[8] The therapeutic effects of

topiramate are attributed to the parent molecule, which exerts its action through multiple

mechanisms, including the blockade of voltage-dependent sodium channels, enhancement of

GABA-A receptor activity, antagonism of AMPA/kainate glutamate receptors, and inhibition of

carbonic anhydrase isoenzymes.[9]

As of the latest available data, there are no published in-depth studies detailing specific

biological assays or experimental protocols designed to evaluate the activity of 2,3-
desisopropylidene topiramate. The consensus in the field is that this metabolite does not

significantly contribute to the clinical efficacy or the side-effect profile of topiramate.

Experimental Protocols
Synthesis
Detailed, publicly available experimental protocols for the specific synthesis of 2,3-
desisopropylidene topiramate are scarce. The scientific literature primarily focuses on the

synthesis of the parent drug, topiramate, and its analogues with potential therapeutic activity.

[10][11][12] The generation of 2,3-desisopropylidene topiramate is typically a result of the

metabolic processes acting on topiramate in vivo. For research purposes, this metabolite is

commercially available from specialized chemical suppliers.[2][4]

Analytical Methods
The analysis of topiramate and its metabolites, including 2,3-desisopropylidene topiramate,

in biological matrices is typically performed using liquid chromatography-mass spectrometry

(LC-MS/MS) methods. These methods offer high sensitivity and specificity for the quantification

of these compounds in plasma and urine.[6][13][14]

A general workflow for the analysis of topiramate and its metabolites from biological samples is

outlined below.
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Caption: General analytical workflow.

Conclusion
2,3-Desisopropylidene topiramate is a minor metabolite of the antiepileptic drug topiramate.

While its chemical properties are well-defined, the current body of scientific evidence indicates

that it is pharmacologically inactive and does not contribute to the therapeutic effects of the

parent compound. Further research into the specific biological properties of this metabolite is

limited, with the primary focus remaining on the pharmacologically active parent drug,

topiramate. For researchers requiring this compound for analytical or other research purposes,

it is available through commercial sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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